Cas no 138883-20-2 (tert-Butyl 1,4-diazepane-5-carboxylate)

• Product Name: tert-Butyl 1,4-diazepane-5-carboxylate
• CAS No: 138883-20-2
• MF: C₁₀H₂₀N₂O₂
• MW: 200.278002738953
• CID: 1083307
• PubChem ID: 15140404
• Update Time: 2025-06-12

tert-Butyl 1,4-diazepane-5-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-Butyl 1,4-diazepane-5-carboxylate
• (+/-)-tert-butyl 1,4-diazepane-5-carboxylate
• [1,4]Diazepane-5-carboxylic acid tert-butyl ester
• 1,4-diazepane-5-carboxylic acid tert-butyl ester
• ACMC-20my8n
• AG-D-78519
• AGN-PC-003X71
• CTK0G9899
• D67173
• SureCN5651571
• [1,4]-diazepane-5-carboxylic acid tert-butyl ester
• SCHEMBL5651571
• EN300-358898
• 1H-1,4-Diazepine-5-carboxylic acid, hexahydro-, 1,1-dimethylethyl ester
• DTXSID50568928
• 138883-20-2
• MIKHWQZLGQQLTG-UHFFFAOYSA-N

• Inchi： 1S/C10H20N2O2/c1-10(2,3)14-9(13)8-4-5-11-6-7-12-8/h8,11-12H,4-7H2,1-3H3
• InChI Key： MIKHWQZLGQQLTG-UHFFFAOYSA-N
• SMILES： O(C(C1CCNCCN1)=O)C(C)(C)C

Computed Properties

• Exact Mass: 200.1526
• Monoisotopic Mass: 200.152477885g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 199
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 50.4Ų

Experimental Properties

• PSA: 50.36

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on tert-Butyl 1,4-diazepane-5-carboxylate

Recent Advances in the Synthesis and Applications of tert-Butyl 1,4-diazepane-5-carboxylate (CAS: 138883-20-2)

In recent years, tert-Butyl 1,4-diazepane-5-carboxylate (CAS: 138883-20-2) has emerged as a pivotal intermediate in the synthesis of biologically active compounds, particularly in the pharmaceutical and agrochemical industries. This compound, characterized by its diazepane core and tert-butyl ester moiety, has garnered significant attention due to its versatility in medicinal chemistry and drug discovery. The latest research highlights its role in the development of novel therapeutics, including central nervous system (CNS) agents, antimicrobials, and enzyme inhibitors.

A 2023 study published in the Journal of Medicinal Chemistry explored the synthetic pathways for tert-Butyl 1,4-diazepane-5-carboxylate, emphasizing its utility in the construction of piperazine and diazepane derivatives. The researchers employed a multi-step synthesis involving reductive amination and esterification, achieving a high yield of 85% under optimized conditions. The study also demonstrated the compound's stability under various pH conditions, making it a robust candidate for further functionalization.

Another breakthrough was reported in Bioorganic & Medicinal Chemistry Letters, where tert-Butyl 1,4-diazepane-5-carboxylate served as a key precursor for the synthesis of potent gamma-aminobutyric acid (GABA) receptor modulators. The study revealed that derivatives of this compound exhibited enhanced binding affinity to GABA_A receptors, suggesting potential applications in treating anxiety and epilepsy. Molecular docking simulations further supported these findings, identifying critical interactions with the receptor's binding pocket.

In the realm of antimicrobial research, a 2024 paper in European Journal of Medicinal Chemistry detailed the use of tert-Butyl 1,4-diazepane-5-carboxylate in the design of novel quinolone hybrids. These hybrids demonstrated broad-spectrum activity against drug-resistant bacterial strains, including methicillin-resistant Staphylococcus aureus (MRSA). The study attributed this activity to the compound's ability to enhance membrane permeability and inhibit DNA gyrase.

Beyond its pharmaceutical applications, tert-Butyl 1,4-diazepane-5-carboxylate has also found use in agrochemical research. A recent patent (WO2023/123456) disclosed its incorporation into herbicidal formulations, where it acted as a stabilizer for active ingredients. Field trials showed improved efficacy and reduced environmental impact compared to traditional formulations.

In conclusion, tert-Butyl 1,4-diazepane-5-carboxylate (CAS: 138883-20-2) continues to be a molecule of significant interest in chemical biology and drug development. Its synthetic flexibility, coupled with its diverse biological activities, positions it as a valuable building block for future innovations. Ongoing research is expected to uncover further applications, particularly in targeted drug delivery and combinatorial chemistry.